Cas no 28057-52-5 (H-Asp-NH2)

H-Asp-NH2 structure
H-Asp-NH2 structure
Product Name:H-Asp-NH2
CAS No:28057-52-5
MF:C4H8N2O3
MW:132.117920875549
MDL:MFCD00056118
CID:251702
PubChem ID:7015702
Update Time:2025-04-19

H-Asp-NH2 Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3,4-diamino-4-oxo-, (3S)-
    • H-Asp-NH2
    • Asp-nh2
    • H-Asp-NH?
    • isoasparagine
    • L-Asparaginsaeure-1-amid
    • L-aspartamide
    • L-aspartic 1-amide
    • L-Aspartic acid amide
    • L-aspartic acid-1-amide
    • UNII-L9ANT46A26
    • Butanoic acid, 3,4-diamino-4-oxo-, (3S)-
    • H-ASP-NH2 H2O
    • L-alpha-asparagine
    • isoaspargine
    • MFCD00056118
    • EN300-199899
    • Z1198149443
    • (3S)-3, 4-diamino-4-oxobutanoic acid
    • Butanoic acid,3,4-diamino-4-oxo-,(3S)-
    • 28057-52-5
    • AS-56487
    • (3S)-3-amino-3-carbamoylpropanoic acid
    • FD21181
    • L-ASP-NH2
    • Butanoic acid, 3,4-diamino-4-oxo-, (S)-
    • (S)-3,4-Diamino-4-oxobutanoic acid
    • (S)-3,4-Diamino-4-oxobutanoicacid
    • Succinamic acid, 3-amino-, L-
    • 3,4-Diamino-4-oxobutanoic acid #
    • (3S)-4-Amino-3-azaniumyl-4-oxobutanoate
    • l-Isoasparagine
    • AKOS006273537
    • (3S)-3,4-diamino-4-oxobutanoic acid
    • Aspartic acid alpha-amide
    • CHEBI:21248
    • L9ANT46A26
    • L-aspartic acid 1-amide
    • Q27109382
    • SCHEMBL333107
    • H-Isoasn-OH;L-Isoasparagine
    • (S)-beta-asparagine
    • H-Asp-NH
    • MDL： MFCD00056118
    • Inchi： 1S/C4H8N2O3/c5-2(4(6)9)1-3(7)8/h2H,1,5H2,(H2,6,9)(H,7,8)/t2-/m0/s1
    • InChI Key： PMLJIHNCYNOQEQ-REOHCLBHSA-N
    • SMILES： O=C([C@H](CC(=O)O)N)N

Computed Properties

  • Exact Mass: 132.05300
  • Monoisotopic Mass: 132.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.5
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.404
  • Boiling Point: 404.4 °C at 760 mmHg
  • Flash Point: 198.4 °C
  • PSA: 106.41000
  • LogP: -0.32570

H-Asp-NH2 Security Information

  • WGK Germany：3
  • Storage Condition：−20°C

H-Asp-NH2 Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

H-Asp-NH2 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H98940-50g
(3S)-3,4-diamino-4-oxobutanoic acid
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abcr
AB476412-250 mg
H-Asp-NH2
 28057-52-5
250mg
 €220.00 2023-04-21
abcr
AB476412-1 g
H-Asp-NH2
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 €557.00 2023-04-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S939407-1g
(S)-3,4-Diamino-4-oxobutanoic acid
 28057-52-5 95%
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 ￥135.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S939407-5g
(S)-3,4-Diamino-4-oxobutanoic acid
 28057-52-5 95%
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 ￥450.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S939407-25g
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 28057-52-5 95%
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